Cas no 2755719-30-1 (3'-Bromo-5'-chloro-2,4-dimethyl-1,1'-biphenyl)

• Product Name: 3'-Bromo-5'-chloro-2,4-dimethyl-1,1'-biphenyl
• CAS No: 2755719-30-1
• MF: C₁₄H₁₂BrCl
• MW: 295.60
• CID: 5080505
• Update Time: 2025-08-04

3'-Bromo-5'-chloro-2,4-dimethyl-1,1'-biphenyl Chemical and Physical Properties

Names and Identifiers

• 3'-Bromo-5'-chloro-2,4-dimethyl-1,1'-biphenyl

• Inchi： 1S/C14H12BrCl/c1-9-3-4-14(10(2)5-9)11-6-12(15)8-13(16)7-11/h3-8H,1-2H3
• InChI Key： DXRVTBOAYVFKPK-UHFFFAOYSA-N
• SMILES： C1(=CC(C)=C(C=C1)C1C=C(Cl)C=C(Br)C=1)C

Additional information on 3'-Bromo-5'-chloro-2,4-dimethyl-1,1'-biphenyl

Comprehensive Analysis of 3'-Bromo-5'-chloro-2,4-dimethyl-1,1'-biphenyl (CAS No. 2755719-30-1)

The compound 3'-Bromo-5'-chloro-2,4-dimethyl-1,1'-biphenyl (CAS No. 2755719-30-1) is a highly specialized biphenyl derivative that has garnered significant attention in recent years due to its unique structural properties and potential applications in pharmaceuticals, agrochemicals, and materials science. With the increasing demand for halogenated aromatic compounds, this molecule stands out for its bromine and chlorine substitutions, which enhance its reactivity and versatility in synthetic chemistry.

One of the most searched questions in the field of organic synthesis is how halogenated biphenyls can be utilized in cross-coupling reactions. The presence of both bromo and chloro groups in 3'-Bromo-5'-chloro-2,4-dimethyl-1,1'-biphenyl makes it an excellent candidate for palladium-catalyzed reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings. Researchers are particularly interested in its potential to serve as a building block for drug discovery, given the rising trend of fragment-based drug design.

Another hot topic in the scientific community is the role of methyl-substituted biphenyls in material science. The 2,4-dimethyl groups in this compound contribute to its steric hindrance, which can influence the crystallinity and thermal stability of polymers or small-molecule materials. This aligns with the growing interest in high-performance materials for optoelectronic devices, such as OLEDs and organic photovoltaics.

From an analytical chemistry perspective, 3'-Bromo-5'-chloro-2,4-dimethyl-1,1'-biphenyl poses interesting challenges due to its isomeric purity and chromatographic separation. Advanced techniques like HPLC-MS and NMR spectroscopy are often employed to characterize this compound, addressing another common query among chemists regarding the quality control of complex aromatic systems.

Environmental and green chemistry considerations are also relevant when discussing this compound. The halogenated nature of 3'-Bromo-5'-chloro-2,4-dimethyl-1,1'-biphenyl raises questions about its biodegradability and eco-friendly synthesis routes. Recent trends show a surge in searches for catalytic methods to reduce waste generation during the production of such compounds, reflecting the industry's shift toward sustainable chemistry.

In summary, 3'-Bromo-5'-chloro-2,4-dimethyl-1,1'-biphenyl (CAS No. 2755719-30-1) is a multifaceted compound with broad applications in medicinal chemistry, materials engineering, and catalysis. Its unique combination of halogen atoms and methyl groups makes it a valuable subject for ongoing research, particularly in the context of tailored molecular design and functional materials.